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Compound of Interest

Compound Name: Diethyl L-cystinate

Cat. No.: B1588165

FOR IMMEDIATE RELEASE

An In-depth Technical Overview of Diethyl L-
cystinate and its Dihydrochloride Salt for Scientific
Professionals

This technical guide provides a comprehensive overview of Diethyl L-cystinate, a diethyl ester
of the amino acid L-cystine, and its more common dihydrochloride salt. The document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its chemical identifiers, properties, synthesis, and analysis.

Chemical Identifiers and Properties

Diethyl L-cystinate and its dihydrochloride salt are important compounds in biochemical
research and pharmaceutical development. The primary identifiers and key physicochemical
properties are summarized below for easy reference.
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Diethyl L-cystinate

Identifier Diethyl L-cystinate . .
Dihydrochloride
CAS Number 583-89-1 22735-07-5[1]
Molecular Formula C10H20N204S2 C10H22CI2N204S2
Molecular Weight 296.4 g/mol 369.33 g/mol

ethyl (2R)-2-amino-3-[[(2R)-2-

amino-3-ethoxy-3-

3,3'-disulfanediylbis(1-ethoxy-

IUPAC Name ) 1-oxopropan-2-aminium)
oxopropyl]disulfanyl]propanoat ) ]
dichloride
e
L-Cystine, diethyl ester,
Synonyms L-Cystine, diethyl ester dihydrochloride; (H-Cys-OEt)2
. 2HCI[1]
Appearance - White crystalline solid
N Soluble in water and some
Solubility - ]
organic solvents.
Storage - Store at 0°C[1]
Synthesis

Synthesis of Diethyl L-cystinate Dihydrochloride

A common method for the preparation of Diethyl L-cystinate dihydrochloride involves the

esterification of L-cystine using ethanol in the presence of an acid catalyst, typically

hydrochloric acid.

Experimental Protocol:

Materials:

e L-cystine

o Absolute Ethanol
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e Hydrochloric Acid (gas or concentrated solution)

Procedure:

Suspend L-cystine in absolute ethanol.
e Cool the suspension in an ice bath.

o Saturate the ethanolic suspension with dry hydrogen chloride gas, or add concentrated
hydrochloric acid dropwise while maintaining a low temperature.

» Allow the reaction mixture to stir at a low temperature, followed by a period of stirring at room
temperature to ensure complete esterification.

e The product, Diethyl L-cystinate dihydrochloride, can be isolated by removing the solvent
under reduced pressure.

e The crude product may be purified by recrystallization from a suitable solvent system, such
as ethanol/ether.

Analytical Methods

The analysis of Diethyl L-cystinate and its derivatives often employs standard
chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)

A stability-indicating reversed-phase HPLC (RP-HPLC) method can be developed for the
determination of Diethyl L-cystinate and its related impurities.

lllustrative HPLC Method Parameters:
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Parameter Value

Column C18 (e.g., 250 mm x 4.6 mm, 5 pm)

A gradient or isocratic mixture of an aqueous
Mobile Phase buffer (e.g., phosphate buffer) and an organic

modifier (e.g., acetonitrile or methanol).

Flow Rate 1.0 mL/min

Detection UV at a low wavelength (e.g., 210-220 nm)
Injection Volume 10-20 uL

Column Temperature Ambient or controlled (e.g., 25°C)

Spectroscopic Analysis

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are crucial for the
structural elucidation and confirmation of Diethyl L-cystinate dihydrochloride.

e Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight
and fragmentation pattern of the compound.

« Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups
present in the molecule, such as the ester carbonyl and amine groups.

Biological Activity and Potential Applications

While specific research on the biological activity of Diethyl L-cystinate is limited, its role as a
prodrug of L-cysteine suggests several potential applications. L-cysteine esters are
investigated for their ability to deliver L-cysteine into cells, thereby replenishing intracellular
glutathione (GSH) levels. GSH is a critical antioxidant, and its depletion is associated with
various pathological conditions.

Potential Signaling Pathway Involvement

The primary theorized mechanism of action for L-cysteine prodrugs revolves around their
intracellular conversion to L-cysteine, which then participates in the glutathione synthesis
pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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